Cas no 863110-80-9 (5-chloro-1H,2H,3H,4H,9H-pyrido3,4-bindole)

• Product Name: 5-chloro-1H,2H,3H,4H,9H-pyrido3,4-bindole
• CAS No: 863110-80-9
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• CID: 4250418
• PubChem ID: 23149938
• Update Time: 2025-11-02

5-chloro-1H,2H,3H,4H,9H-pyrido3,4-bindole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[3,4-b]indole, 5-chloro-2,3,4,9-tetrahydro-
• 5-chloro-1H,2H,3H,4H,9H-pyrido3,4-bindole
• 863110-80-9
• SCHEMBL12369410
• TQ0179
• EN300-1116938
• 5-chloro-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole
• 5-CHLORO-1H,2H,3H,4H,9H-PYRIDO[3,4-B]INDOLE

• Inchi： 1S/C11H11ClN2/c12-8-2-1-3-9-11(8)7-4-5-13-6-10(7)14-9/h1-3,13-14H,4-6H2
• InChI Key： OPKAGYFPOVUZHQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C1CCNCC=1N2

Computed Properties

• Exact Mass: 206.0610761g/mol
• Monoisotopic Mass: 206.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 27.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines

Additional information on 5-chloro-1H,2H,3H,4H,9H-pyrido3,4-bindole

5-Chloro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole (CAS No. 863110-80-9): A Comprehensive Overview

5-Chloro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole (CAS No. 863110-80-9) is a heterocyclic compound that has garnered significant interest in the field of medicinal chemistry and organic synthesis. This compound, often referred to as a chlorinated pyridoindole derivative, exhibits unique structural features that make it a valuable intermediate in the development of pharmaceuticals and agrochemicals. Its molecular formula is C11H9ClN2, and it belongs to the class of pyridoindole alkaloids, which are known for their diverse biological activities.

The chemical structure of 5-Chloro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole consists of a pyridine ring fused to an indole moiety, with a chlorine atom substituted at the 5-position. This structural arrangement imparts distinct electronic and steric properties, which are crucial for its reactivity and potential applications. Researchers have explored its use as a building block in the synthesis of more complex molecules, particularly those targeting central nervous system (CNS) disorders and cancer therapeutics. The presence of the chlorine atom enhances the compound's lipophilicity, which can influence its pharmacokinetic properties.

In recent years, the demand for 5-Chloro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole has increased due to its potential role in the development of small-molecule inhibitors and drug candidates. Its versatility as a synthetic intermediate has made it a subject of interest in academic and industrial research. For instance, it has been employed in the synthesis of compounds with neuroprotective and antioxidant properties, addressing growing concerns about neurodegenerative diseases like Alzheimer's and Parkinson's. Additionally, its derivatives have shown promise in modulating enzyme activity and receptor binding, making it a valuable tool in drug discovery.

The synthesis of 5-Chloro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole typically involves multi-step organic reactions, including cyclization and chlorination processes. Advanced techniques such as microwave-assisted synthesis and catalyzed reactions have been employed to improve yield and efficiency. These methods align with the current trend toward green chemistry and sustainable synthesis, which are hot topics in the chemical industry. Researchers are also exploring the use of biocatalysts and flow chemistry to further optimize the production of this compound.

From a market perspective, the global demand for pyridoindole derivatives like 5-Chloro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole is driven by the expanding pharmaceutical and agrochemical sectors. The compound's potential applications in crop protection and pest control have also been investigated, reflecting the increasing focus on sustainable agriculture. Furthermore, its role in the development of fluorescent probes and imaging agents has opened new avenues in diagnostic and therapeutic technologies.

In conclusion, 5-Chloro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole (CAS No. 863110-80-9) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features, combined with its reactivity and versatility, make it a valuable asset in modern chemistry. As research continues to uncover new uses for this compound, its importance in drug discovery, material science, and agricultural chemistry is expected to grow. For researchers and industry professionals, staying updated on the latest developments related to this compound is essential for leveraging its full potential.